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Compound of Interest

Compound Name: Propylene glycol acrylate

CAS No.: 25584-83-2

Cat. No.: B1591637

Get Quote

This in-depth guide provides a comprehensive overview of propylene glycol acrylate, a

versatile monomer with significant applications across various scientific and industrial domains.

From its fundamental chemical structure to its diverse applications in materials science and

drug development, this document serves as a critical resource for researchers, scientists, and

professionals.

Molecular Structure and Chemical Identity
Propylene glycol acrylate, systematically known as propane-1,2-diol;prop-2-enoic acid, is an

acrylate ester formed from the reaction of propylene glycol and acrylic acid.[1][2] Its unique

molecular architecture, featuring both a reactive acrylate group and a hydroxyl group, imparts a

valuable combination of properties that make it a key building block in polymer synthesis.

The presence of the acrylate group allows for polymerization, typically via free-radical

mechanisms, to form a wide range of polymeric materials. The hydroxyl group provides a site

for further chemical modification, enabling the creation of functionalized polymers with tailored

properties.
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Several identifiers are used to categorize this compound:

CAS Number: 25584-83-2[1][2]

Molecular Formula: C6H12O4[1][2]

IUPAC Name: propane-1,2-diol;prop-2-enoic acid[1][2]

It is important to distinguish between propylene glycol monoacrylate and its diacrylate

counterpart, as their functionalities and resulting polymer structures differ significantly.

Propylene glycol diacrylate possesses two acrylate groups, leading to cross-linked polymer

networks.[3]

Physicochemical Properties
The physical and chemical properties of propylene glycol acrylate are crucial for its handling,

processing, and application. It exists as a clear, colorless liquid under standard conditions.[2]

Property Value Source(s)

Molecular Weight 130.14 g/mol [1]

Density
Approximately 1.049 - 1.06

g/cm³
[1][4]

Boiling Point Approximately 202 °C [1]

Refractive Index ~1.451 [5][6][7]

Flash Point 100 °C (closed cup) [4][5]

Solubility
Miscible with water and many

organic solvents
[4][8]

Note: Some properties may vary slightly depending on the specific isomer and purity.

The miscibility of propylene glycol acrylate with a broad range of solvents is a significant

advantage in many formulations, allowing for homogeneous reaction mixtures and uniform

coatings.[4][8]
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Synthesis and Polymerization
The synthesis of propylene glycol acrylate can be achieved through several chemical routes.

The choice of synthesis method often depends on the desired purity, scale of production, and

available starting materials.

Synthesis Methodologies
Direct Esterification: This is a common method involving the reaction of propylene glycol with

acrylic acid in the presence of an acid catalyst and a polymerization inhibitor to prevent

premature polymerization of the acrylate monomer.[1]

Reaction with Propylene Oxide: An alternative route involves the ring-opening reaction of

propylene oxide with acrylic acid.[4] This method can offer high yields and selectivity.

Sustainable Routes: Emerging research focuses on bio-based synthesis pathways, such as the

conversion of glycerol, a byproduct of biodiesel production, into propylene glycol acrylate.[1]

The following diagram illustrates a generalized workflow for the direct esterification synthesis of

propylene glycol acrylate.
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Caption: A schematic of the direct esterification process for propylene glycol acrylate
synthesis.

Polymerization Mechanisms
Propylene glycol acrylate readily undergoes polymerization through free-radical mechanisms.

This can be initiated by thermal initiators, photoinitiators, or high-energy radiation. The resulting

poly(propylene glycol acrylate) can be a linear polymer or, if diacrylate monomers are

included, a cross-linked network.[3] The ability to control the extent of polymerization and

cross-linking is fundamental to tailoring the material properties for specific applications.

Key Applications in Research and Development
The unique combination of a reactive acrylate group and a hydrophilic propylene glycol

backbone makes this monomer highly valuable in a multitude of applications.
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Polymer and Materials Science
Coatings and Adhesives: Propylene glycol acrylate is a key component in the formulation

of coatings, inks, and adhesives.[1] Its ability to form durable and flexible films upon curing

makes it suitable for a wide range of substrates.

Resin Modification: It can be used as a reactive diluent for resins, reducing viscosity and

improving processing characteristics without significantly compromising the final properties

of the cured material.

Hydrogels: The hydrophilic nature of the propylene glycol unit makes it a suitable monomer

for the synthesis of hydrogels, which have applications in areas such as soft contact lenses

and superabsorbent materials.

Drug Delivery and Biomedical Applications
The biocompatibility of propylene glycol makes its acrylate derivatives attractive for biomedical

applications.

Nanoparticle Formulation: Propylene glycol acrylate can be polymerized to form

nanoparticles for drug delivery systems.[1] These nanoparticles can encapsulate

hydrophobic drugs, enhancing their solubility and bioavailability.

Biomaterial Surface Modification: The monomer can be grafted onto the surfaces of

biomaterials to improve their biocompatibility and reduce protein fouling.

The following diagram illustrates the logical relationship of propylene glycol acrylate's

properties to its primary applications.
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Caption: The relationship between the core properties and applications of propylene glycol
acrylate.

Safety and Handling
While propylene glycol itself is generally regarded as safe (GRAS) for use in food and

pharmaceuticals, propylene glycol acrylate is a reactive chemical that requires careful

handling.[9]

Toxicity: It is considered toxic if swallowed, inhaled, or absorbed through the skin.[1]

Irritation: It can cause skin and eye irritation.[1][10][11]

Sensitization: May cause an allergic skin reaction.[1][10][11]

Experimental Protocol: Standard Handling Procedures

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE):
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Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

Use safety glasses or goggles to protect the eyes from splashes.

A lab coat should be worn to protect clothing.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

The container should be tightly closed. Polymerization can be initiated by heat or light, so

storage in an opaque container is recommended. Inhibitors are often added to commercial

preparations to prevent spontaneous polymerization.[5]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion
Propylene glycol acrylate is a monomer of significant industrial and scientific importance. Its

versatile chemical nature, arising from the combination of a polymerizable acrylate function and

a biocompatible, hydrophilic propylene glycol moiety, enables its use in a vast array of

applications, from high-performance coatings to advanced drug delivery systems. A thorough

understanding of its properties, synthesis, and safe handling is paramount for its effective and

responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-for-scientific-and-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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